Cas no 76360-63-9 (Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• CAS No: 76360-63-9
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 1078629
• PubChem ID: 54726500
• Update Time: 2025-06-13

Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• 7,8-dihydro-5-hydroxy-7-oxo-2-phenyl-8-(2-propenyl)-Pyrido[2,3-d]pyrimidine-6-carboxylic acid ethyl ester
• A9674
• AG-L-24329
• CTK5E2839
• FT-0682625
• MolPort-016-578-928
• CEEHFWSNEHHQPJ-UHFFFAOYSA-N
• 76360-63-9
• DTXSID10716322
• 7,8-dihydro-5-hydroxy-7-oxo-2-phenyl-8-(2-propenyl)pyrido[2,3-d]-pyrimidine-6-carboxylic acid ethyl ester
• 7,8-dihydro-5-hydroxy-7-oxo-2-phenyl-8-(2-propenyl)pyrido[2,3-d]pyrimidine-6-carboxylic acid ethyl ester
• ethyl 5-hydroxy-7-oxo-2-phenyl-8-prop-2-enylpyrido[2,3-d]pyrimidine-6-carboxylate
• ethyl8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• 4-Mercaptobenzylalcohol
• SCHEMBL11158112
• Ethyl 5-hydroxy-7-oxo-2-phenyl-8-(prop-2-en-1-yl)-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8 -dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• AKOS015839124
• DB-075112

• MDL： MFCD17011962
• Inchi： 1S/C19H17N3O4/c1-3-10-22-17-13(15(23)14(18(22)24)19(25)26-4-2)11-20-16(21-17)12-8-6-5-7-9-12/h3,5-9,11,23H,1,4,10H2,2H3
• InChI Key： CEEHFWSNEHHQPJ-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OCC)C(N(CC=C)C2C1=CN=C(C1C=CC=CC=1)N=2)=O

Computed Properties

• Exact Mass: 351.12201
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• PSA: 92.62

Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate

Comprehensive Analysis of Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate (CAS 76360-63-9)

Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate (CAS 76360-63-9) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a fused pyrido[2,3-d]pyrimidine core, which is a privileged scaffold in drug discovery due to its diverse biological activities. The presence of functional groups such as the allyl, hydroxy, and ester moieties enhances its reactivity and potential applications in medicinal chemistry.

Recent studies highlight the growing interest in pyrido[2,3-d]pyrimidine derivatives as key intermediates for synthesizing bioactive molecules. Researchers are particularly focused on their role in modulating enzymatic pathways, with applications ranging from antimicrobial agents to kinase inhibitors. The ethyl carboxylate group in this compound offers versatility for further chemical modifications, making it a valuable building block in combinatorial chemistry. Its CAS 76360-63-9 identifier ensures precise tracking in regulatory and scientific databases, aligning with the increasing demand for traceability in chemical research.

The compound's 8-allyl substitution introduces unique steric and electronic properties, which are critical for structure-activity relationship (SAR) studies. In 2023, computational chemistry models predicted that such substitutions could enhance binding affinity to target proteins, a topic frequently searched in AI-driven drug design forums. Additionally, the 5-hydroxy-7-oxo motif is analogous to natural product pharmacophores, sparking discussions in green chemistry communities about sustainable synthesis routes. These aspects make Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate a subject of both academic and industrial relevance.

From an SEO perspective, queries like "pyrido[2,3-d]pyrimidine applications" or "CAS 76360-63-9 supplier" reflect user intent for technical and commercial data. Analytical techniques such as HPLC and NMR are often associated with this compound, addressing quality control concerns raised in laboratory forums. Furthermore, its stability under physiological conditions—a hot topic in preclinical research—positions it as a candidate for further pharmacokinetic investigations. This aligns with trending searches on "improving drug bioavailability" and "heterocyclic compound stability."

In summary, Ethyl 8-allyl-5-hydroxy-7-oxo-2-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate exemplifies the intersection of synthetic accessibility and therapeutic potential. Its CAS 76360-63-9 designation ensures global recognition, while its structural features cater to cutting-edge research in fragment-based drug discovery—a frequently searched term in 2024. As the scientific community prioritizes molecular diversity, this compound remains a focal point for innovation in organic and medicinal chemistry.